Basic yellow 40

• CAS: 12221-86-2
• Molecular Formula: C22H24N3O2.Cl; C22H24ClN3O2
• Molecular Weight: 397.9 g/mol
• InChI: InChI=1S/C22H24N3O2.ClH/c1-5-25(6-2)16-12-11-15-13-17(22(26)27-20(15)14-16)21-23(3)18-9-7-8-10-19(18)24(21)4;/h7-14H,5-6H2,1-4H3;1H/q+1;/p-1
• InChIKey: LCVNGSHJQQOSDB-UHFFFAOYSA-M

Basic Yellow 40 Specifications & Availability

Basic Yellow 40 (CAS 12221-86-2, also referenced as CAS 29556-33-0) is a synthetic cationic coumarin-class dye, chemically defined as 2-[7-(diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-1,3-dimethyl-1H-benzimidazolium chloride or its methyl sulfate salt variant, with a molecular weight of approximately 398–474 g/mol depending on the counterion and formulation [1]. The compound exhibits strong yellow-green fluorescence with an excitation/emission response spanning 365–485 nm, making it suitable for both textile dyeing applications on acrylic fibers and specialized forensic detection workflows . Commercial availability includes analytical-grade material (min. 95% purity) and industrial-strength formulations from multiple global suppliers, with typical storage conditions at ambient temperature [2].

Acrylic textile dyeing workflows with high light-exposure demands

Forensic latent fingerprint enhancement following cyanoacrylate fuming

Fluorescent marking and specialty ink formulations (0.2–2.0% w/w)

• [1] BVDA International. Basic Yellow 40 - Technical Product Information. View Source
• [2] CP Lab Chemicals. Basic Yellow 40 (C23H27N3O6S), 25 grams - Product Specifications. View Source

Risks of Substituting Basic Yellow 40

Cationic yellow dyes within the same Color Index classification exhibit substantial variation in key performance parameters including lightfastness ratings, water solubility, and exhaustion efficiency, rendering generic substitution a significant operational risk. In the case of Basic Yellow 40, technical datasheets document that replacing it with Basic Yellow 13 results in a degradation of ISO 105-B02 lightfastness from grade 6–7 to grade 4, while substitution with Acid Yellow 23 reduces wash fastness at 40°C from grade 4–5 to grade 2–3 . Furthermore, solubility differences between Basic Yellow 40 (50 g/L in water at 20°C, 120 g/L in ethanol) and conventional alternatives with lower solubility profiles directly impact dye bath preparation consistency and final product quality . These documented performance deltas underscore that procurement decisions based solely on color class equivalence without compound-specific validation introduce measurable variability into industrial processes.

Lightfastness

May shift from ISO grade 6–7 (target) to grade 4 if substituted with Basic Yellow 13

Wash fastness at 40°C

Reported grade 4–5; substituting with Basic Yellow 13 may drop to grade 3

Aqueous solubility

50 g/L profile may be higher than many class members; substitution can alter bath consistency

Basic Yellow 40 Performance Benchmarks

Lightfastness vs. Basic Yellow 13

Basic Yellow 40 demonstrates a lightfastness rating of grade 6–7 under the ISO 105-B02 standard test method, a performance level that substantially exceeds that of the closest cationic yellow comparator, Basic Yellow 13, which is rated at grade 4 under the same test conditions . Additionally, when cross-referenced against the broader anionic dye class, Acid Yellow 23 exhibits only grade 5 lightfastness, confirming that Basic Yellow 40 outperforms both intra-class and cross-class alternatives in this critical durability dimension .

Lightfastness vs. BY13

Reported

Grade 6–7 vs. 4 (BY13)

Reported higher lightfastness in tested comparison

ISO 105-B02; xenon arc exposure

Evidence Dimension	Lightfastness (resistance to fading under light exposure)
Target Compound Data	Grade 6–7 (ISO 105-B02 scale)
Comparator Or Baseline	Basic Yellow 13: Grade 4; Acid Yellow 23: Grade 5
Quantified Difference	+2 to +3 grades vs. Basic Yellow 13; +1 to +2 grades vs. Acid Yellow 23
Conditions	ISO 105-B02 standard lightfastness test method (xenon arc lamp exposure)

Why This Matters

This grade differential translates to significantly extended product lifespan in light-exposed applications such as automotive upholstery, outdoor furnishings, and window treatments, directly impacting end-user durability specifications and warranty considerations.

Wash Fastness vs. Basic Yellow 13

In standardized wash fastness testing conducted at 40°C, Basic Yellow 40 achieves a rating of grade 4–5, whereas the comparator Basic Yellow 13 yields only grade 3 and Acid Yellow 23 performs at grade 2–3 under identical test parameters . This differential of +1.5 to +2 grades versus Basic Yellow 13 and +2 to +2.5 grades versus Acid Yellow 23 indicates markedly superior dye-fiber bonding stability under aqueous laundering conditions .

Wash fastness vs. BY13

Reported

Grade 4–5 vs. 3 (BY13)

Supports higher wash durability in tested protocol

40°C cycle, ISO/CEN protocol

Evidence Dimension	Wash fastness (resistance to color bleeding/fading during laundering)
Target Compound Data	Grade 4–5 at 40°C wash temperature
Comparator Or Baseline	Basic Yellow 13: Grade 3 at 40°C; Acid Yellow 23: Grade 2–3 at 40°C
Quantified Difference	+1.5 to +2 grades vs. Basic Yellow 13; +2 to +2.5 grades vs. Acid Yellow 23
Conditions	40°C wash cycle (standardized ISO/CEN wash fastness protocol)

Why This Matters

For apparel, home textiles, and institutional laundering applications, higher wash fastness directly correlates with reduced color fading over repeated wash cycles, lower customer complaint rates, and compliance with retailer durability standards.

Color Yield vs. Basic Yellow 13

Basic Yellow 40 demonstrates a color yield of 92±2% under standardized dyeing conditions, representing a 7–10 percentage point advantage over Basic Yellow 13 (85±3%) and a 14–19 percentage point advantage over Acid Yellow 23 (78±5%) . This elevated color yield parameter indicates that a given mass of Basic Yellow 40 produces greater tinctorial strength and color depth on the substrate compared to equivalent quantities of the comparator dyes .

Color yield efficiency

Reported

92±2%

Reported tinctorial strength advantage vs. comparators

Acrylic fiber dye bath exhaustion

Evidence Dimension	Color yield / tinctorial strength efficiency
Target Compound Data	92±2%
Comparator Or Baseline	Basic Yellow 13: 85±3%; Acid Yellow 23: 78±5%
Quantified Difference	+7 percentage points vs. Basic Yellow 13; +14 percentage points vs. Acid Yellow 23
Conditions	Standardized dye bath exhaustion protocol on acrylic fiber substrate

Why This Matters

Higher color yield enables reduced dye consumption per unit of production output, directly lowering raw material costs and minimizing wastewater dye load, which translates to measurable operational savings and environmental compliance benefits.

Aqueous Solubility vs. Conventional Dyes

Basic Yellow 40 exhibits water solubility of 50 g/L at 20°C and ethanol solubility of 120 g/L, parameters that are quantitatively specified as exceeding those of 'conventional alternatives' . The comparator baseline for conventional cationic yellow dyes in this class typically ranges from 20–40 g/L under equivalent temperature conditions, as inferred from solubility specifications for simpler-structured cationic dyes in the same molecular weight range .

Aqueous solubility

Class-level

50 g/L at 20°C

Solubility above typical class range; review per formulation

Data to verify; class baseline inferred

Evidence Dimension	Water solubility at 20°C
Target Compound Data	50 g/L at 20°C
Comparator Or Baseline	Conventional cationic yellow dye alternatives: typically 20–40 g/L (inferred class baseline)
Quantified Difference	+10–30 g/L (estimated) over typical class members
Conditions	20°C, aqueous medium

Why This Matters

Higher water solubility facilitates more efficient dye bath preparation with reduced mixing time and lower risk of undissolved particulate contamination, which is critical for achieving uniform coloration in continuous industrial dyeing operations.

Fluorescence Excitation Range

Basic Yellow 40 produces strong yellow fluorescence under illumination wavelengths spanning 365–485 nm, a broad excitation range that encompasses UV (365 nm), violet, and blue light sources . While direct comparator data with alternative fluorescent fingerprint stains (e.g., Rhodamine 6G, excitation peak ~530 nm; Ardrox, excitation ~365 nm) are not available in head-to-head format, the 120 nm bandwidth of Basic Yellow 40 represents class-level versatility that enables compatibility with multiple forensic light source platforms without requiring dye substitution .

Fluorescence range

Class-level

365–485 nm

Broad excitation band supports multi-source forensic use

Head-to-head data not available

Evidence Dimension	Fluorescence excitation wavelength range
Target Compound Data	365–485 nm (120 nm bandwidth)
Comparator Or Baseline	Typical single-peak fluorescent stains: narrower excitation ranges (e.g., Rhodamine 6G ~530 nm peak; Ardrox ~365 nm peak)
Quantified Difference	Broader bandwidth enables multi-instrument compatibility
Conditions	Post-cyanoacrylate fuming, forensic light source or UV lamp illumination

Why This Matters

Procurement of Basic Yellow 40 for forensic laboratories reduces the need to stock multiple dye types for different light source configurations, streamlining evidence processing workflows and reducing inventory complexity.

Thermal Stability

Basic Yellow 40 exhibits a defined melting point range of 262–274°C as a solid powder . This thermal stability parameter, while not accompanied by direct comparator melting point data in the available sources, establishes a specification threshold that procurement professionals can use to verify product identity and purity against certificate of analysis documentation. For context, many simpler cationic dyes decompose at lower temperatures (200–250°C), making the higher melting range of Basic Yellow 40 a useful quality control indicator .

Thermal stability

Data to verify

Melting range 262–274°C

Elevated range may support QC identity check

Comparator data unavailable

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	262–274°C
Comparator Or Baseline	Typical cationic dyes: 200–250°C decomposition range (class baseline)
Quantified Difference	Higher thermal threshold vs. class average
Conditions	Solid powder, standard melting point determination

Why This Matters

A well-defined, elevated melting point range serves as a reliable quality assurance metric during incoming material inspection and confirms thermal compatibility with elevated-temperature industrial dyeing processes (e.g., acrylic dyeing at 85–90°C).

Basic Yellow 40 Application Scenarios

Acrylic Textile Dyeing for Light-Exposed Products

Based on the documented ISO 105-B02 lightfastness rating of grade 6–7, Basic Yellow 40 is specifically indicated for dyeing acrylic fibers destined for applications with prolonged light exposure, including automotive interior fabrics, outdoor upholstery, awning textiles, and window treatment materials . The wash fastness rating of grade 4–5 at 40°C further supports its use in apparel and home textiles requiring frequent laundering . The recommended dyeing protocol involves preparing a 1–3% dye solution at 30–40°C, maintaining a 1:20 liquor ratio, gradually raising the temperature to 85–90°C, and fixing with a cationic agent at 1–2 g/L .

Latent Fingerprint Enhancement (Cyanoacrylate Fuming)

Basic Yellow 40 is deployed as a post-cyanoacrylate fuming fluorescent stain for latent fingerprint visualization on non-porous surfaces. The compound's fluorescence excitation range of 365–485 nm ensures compatibility with UV lamps, forensic laser sources, and broad-spectrum forensic light systems, providing high-contrast ridge detail enhancement on multicolored or complex backgrounds . This application scenario derives directly from the documented fluorescence bandwidth evidence, which enables cross-platform use without dye substitution.

Fluorescent Marking and Specialty Inks

Supported by USPTO patent documentation (U.S. Patent 5,084,327), Basic Yellow 40 is incorporated into fluorescent aqueous marking liquids at concentrations of 0.20–2.0% by weight, buffered to pH 3–5, and formulated with acrylic resin dispersions having particle agglomerates of 35–150 nm [1]. This application exploits the coumarin-class fluorescence properties of Basic Yellow 40 for high-visibility marking applications on smooth substrates including glass, plastic foil, and glazing paper [1].

Cost-Efficient Industrial Dyeing

The documented color yield of 92±2% for Basic Yellow 40, representing a 7–10 percentage point advantage over Basic Yellow 13 and a 14–19 percentage point advantage over Acid Yellow 23, enables reduced dye consumption per unit of production output . This scenario is directly actionable for procurement teams evaluating dye cost-per-kilogram of finished textile product, as the higher tinctorial strength translates to measurable reductions in raw material expenditure and corresponding decreases in wastewater treatment burden .

Application

Selection Property

Validation Focus

Light-exposed acrylic textiles

Lightfastness durability

ISO 105-B02 grade review; wash fastness grading at 40°C

Cyanoacrylate fuming fingerprint stain

Fluorescence excitation bandwidth

Multi-source forensic light compatibility

Fluorescent marking inks

Coumarin-class fluorescence

Formulation concentration review (0.2–2.0% w/w)

Cost-efficient industrial dyeing

Color yield efficiency

Dye consumption per unit output; waste load assessment

• [1] Stengel, R. (1992). U.S. Patent No. 5,084,327. Fluorescent marking liquid. U.S. Patent and Trademark Office. View Source